(2s)-1-Phenylpropan-2-aminiumchloride

• CAS No.: 1462-73-3
• Product Name: (2s)-1-Phenylpropan-2-aminiumchloride
• Molecular Formula: C9H14ClN
• Molecular Weight: 171.67 g/mol
• IUPAC Name: (2S)-1-phenylpropan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C9H13N.ClH/c1-8(10)7-9-5-3-2-4-6-9;/h2-6,8H,7,10H2,1H3;1H/t8-;/m0./s1
• Standard InChIKey: SEVKYLYIYIKRSW-QRPNPIFTSA-N
• Isomeric SMILES: C[C@@H](CC1=CC=CC=C1)[NH3+].[Cl-]
• SMILES: CC(CC1=CC=CC=C1)N.Cl
• Canonical SMILES: CC(CC1=CC=CC=C1)[NH3+].[Cl-]
• Appearance: Assay:≥95%A solution in methanol
• Description: Amphetamines are chemical compounds characterized by an α-methylphenethylamine base structure. Two functionally distinct enantiomers can exist, based on the orientation of the α-methyl group. As a class, amphetamines are psychotropic compounds which target monoamine release and re-uptake. D-Amphetamine is a stimulant which binds the norepinephrine transporter (EC50 = 7.1 nM) and the dopamine transporter (EC50 = 24.8 nM). It also activates the trace amine-associated receptor 1 (EC50 = 600 nM) in a stereoselective manner. This product is intended for forensic and research purposes.
• Synonyms: (S)-α-Benzylethylamine;Dextroamphetamine
• Reference: 1.Martin-Iverson, M.T.,Yamada, N.,By, A.W., et al. /Designer/ amphetamines: Effects on behavior and monoamines with or without reserpine and/or α-methyl-para-tyrosine pretreatment. J.Psychiatr.Neurosci. 16(5), 253-261 (1991).
• PubChem Compound: 134480
• Last Modified: Nov 11 2021